Cas no 1523231-17-5 (4-(4-hydroxyphenyl)methylpiperidin-4-ol)
4-(4-hydroxyphenyl)methylpiperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-hydroxyphenyl)methylpiperidin-4-ol
- EN300-1827885
- 1523231-17-5
- 4-[(4-hydroxyphenyl)methyl]piperidin-4-ol
- AKOS018658712
-
- Inchi: 1S/C12H17NO2/c14-11-3-1-10(2-4-11)9-12(15)5-7-13-8-6-12/h1-4,13-15H,5-9H2
- InChI Key: DGFRIZDRRYTGRC-UHFFFAOYSA-N
- SMILES: OC1(CC2C=CC(=CC=2)O)CCNCC1
Computed Properties
- Exact Mass: 207.125928785g/mol
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.5Ų
4-(4-hydroxyphenyl)methylpiperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827885-0.05g |
4-[(4-hydroxyphenyl)methyl]piperidin-4-ol |
1523231-17-5 | 0.05g |
$780.0 | 2023-09-19 | ||
| Enamine | EN300-1827885-0.1g |
4-[(4-hydroxyphenyl)methyl]piperidin-4-ol |
1523231-17-5 | 0.1g |
$817.0 | 2023-09-19 | ||
| Enamine | EN300-1827885-0.25g |
4-[(4-hydroxyphenyl)methyl]piperidin-4-ol |
1523231-17-5 | 0.25g |
$855.0 | 2023-09-19 | ||
| Enamine | EN300-1827885-0.5g |
4-[(4-hydroxyphenyl)methyl]piperidin-4-ol |
1523231-17-5 | 0.5g |
$891.0 | 2023-09-19 | ||
| Enamine | EN300-1827885-1.0g |
4-[(4-hydroxyphenyl)methyl]piperidin-4-ol |
1523231-17-5 | 1g |
$928.0 | 2023-06-01 | ||
| Enamine | EN300-1827885-2.5g |
4-[(4-hydroxyphenyl)methyl]piperidin-4-ol |
1523231-17-5 | 2.5g |
$1819.0 | 2023-09-19 | ||
| Enamine | EN300-1827885-5.0g |
4-[(4-hydroxyphenyl)methyl]piperidin-4-ol |
1523231-17-5 | 5g |
$2692.0 | 2023-06-01 | ||
| Enamine | EN300-1827885-10.0g |
4-[(4-hydroxyphenyl)methyl]piperidin-4-ol |
1523231-17-5 | 10g |
$3992.0 | 2023-06-01 | ||
| Enamine | EN300-1827885-1g |
4-[(4-hydroxyphenyl)methyl]piperidin-4-ol |
1523231-17-5 | 1g |
$928.0 | 2023-09-19 | ||
| Enamine | EN300-1827885-5g |
4-[(4-hydroxyphenyl)methyl]piperidin-4-ol |
1523231-17-5 | 5g |
$2692.0 | 2023-09-19 |
4-(4-hydroxyphenyl)methylpiperidin-4-ol Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 4-(4-hydroxyphenyl)methylpiperidin-4-ol
Introduction to 4-(4-hydroxyphenyl)methylpiperidin-4-ol (CAS No. 1523231-17-5)
4-(4-hydroxyphenyl)methylpiperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1523231-17-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative features a hydroxyl-substituted aromatic ring and a piperidine backbone, making it a structurally intriguing molecule with potential applications in drug discovery and development.
The molecular structure of 4-(4-hydroxyphenyl)methylpiperidin-4-ol consists of a benzene ring bearing a hydroxyl group at the para position, linked to a piperidine ring via a methyl group. This arrangement confers unique electronic and steric properties to the molecule, which can be exploited in the design of bioactive agents. The presence of both hydrophilic (hydroxyl) and lipophilic (methyl and piperidine) moieties enhances its solubility and binding affinity, making it a promising candidate for further investigation.
In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in numerous therapeutic agents. Piperidine scaffolds are widely recognized for their ability to modulate biological targets such as kinases, GPCRs, and ion channels. The hydroxyl-substituted aromatic ring in 4-(4-hydroxyphenyl)methylpiperidin-4-ol further expands its potential by allowing for hydrogen bonding interactions, which are crucial for receptor binding affinity and selectivity.
One of the most compelling aspects of 4-(4-hydroxyphenyl)methylpiperidin-4-ol is its versatility in serving as a building block for more complex drug candidates. Researchers have leveraged similar structures to develop molecules with therapeutic effects ranging from antiviral to anticancer applications. The hydroxyl group at the para position of the aromatic ring can be further functionalized through various chemical transformations, enabling the synthesis of analogues with tailored biological activities.
Recent studies have highlighted the importance of optimizing pharmacokinetic properties in drug design. The combination of hydrophilic and lipophilic features in 4-(4-hydroxyphenyl)methylpiperidin-4-ol suggests that it may exhibit favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. These attributes are critical for translating preclinical findings into successful clinical candidates.
The synthesis of 4-(4-hydroxyphenyl)methylpiperidin-4-ol involves multi-step organic reactions, typically starting from commercially available precursors such as 4-hydroxybenzaldehyde and piperidine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for medicinal chemistry investigations.
In the context of drug discovery, 4-(4-hydroxyphenyl)methylpiperidin-4-ol has been explored as a scaffold for developing inhibitors targeting specific enzyme families. For instance, its structural motif has been investigated as a potential kinase inhibitor due to the ability of piperidine derivatives to mimic ATP binding pockets. Additionally, the hydroxyl group provides an opportunity for covalent bond formation with biomolecules, enhancing target engagement.
The compound's potential extends beyond kinase inhibition; it has also been considered for applications in central nervous system (CNS) drug development. Piperidine derivatives are known to cross the blood-brain barrier effectively, making them suitable candidates for treating neurological disorders. The hydroxyl group may contribute to improved blood-brain barrier penetration by facilitating hydrogen bonding interactions with CNS receptors.
Computational modeling and molecular dynamics simulations have played a crucial role in understanding the binding interactions of 4-(4-hydroxyphenyl)methylpiperidin-4-ol with biological targets. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. For example, computational analyses have suggested that introducing additional substituents at the hydroxyl or piperidine positions could improve target engagement while minimizing off-target effects.
Preclinical studies using 4-(4-hydroxyphenyl)methylpiperidin-4-ol or its derivatives have demonstrated promising results in vitro and in vivo. These studies have focused on evaluating its efficacy against various disease models, including cancer cell lines and inflammatory conditions. The compound's ability to modulate multiple signaling pathways makes it an attractive candidate for multitarget drug development strategies.
The future direction of research on 4-(4-hydroxyphenyl)methylpiperidin-4-ol lies in expanding its chemical space through library synthesis and high-throughput screening (HTS). By generating diverse analogues based on this scaffold, researchers aim to identify novel bioactive molecules with improved pharmacological profiles. Additionally, exploring its potential as a prodrug or precursor for biologically active metabolites could open new avenues for therapeutic applications.
In conclusion, 4-( 4 -hydroxyphenyl) methylpip er idin - 44 - ol (CAS No . 1523231 -17 -5 ) represents a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it a versatile scaffold for drug discovery , with applications spanning multiple therapeutic areas . As our understanding of molecular interactions advances , so too will our ability to harness this compound's potential for developing novel therapeutic agents . p >
1523231-17-5 (4-(4-hydroxyphenyl)methylpiperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)